![molecular formula C28H29NO4 B270600 N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide](/img/structure/B270600.png)
N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide, also known as AOE-PC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. AOE-PC belongs to the class of anthracene derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide is not fully understood. However, studies have shown that this compound inhibits the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound has also been shown to inhibit the expression of COX-2, an enzyme that plays a key role in inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to inhibit the proliferation of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide in lab experiments is its low toxicity. This compound has been shown to have low toxicity in animal models, making it a potential candidate for clinical trials. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide. One direction is to investigate the potential of this compound as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another direction is to investigate the potential of this compound as a therapeutic agent for cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has been shown to possess anti-inflammatory, anti-tumor, and neuroprotective properties. Although there are limitations to using this compound in lab experiments, its low toxicity makes it a potential candidate for clinical trials. Further research is needed to fully understand the potential of this compound as a therapeutic agent for various diseases.
Synthesis Methods
N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide has been synthesized using various methods, including the reaction of 9,10-anthracenedione with N-methyl-N-(2-hydroxyethyl)amine followed by the reaction of the resulting product with 1-adamantanol. Another method involves the reaction of 9,10-anthracenedione with N-methyl-N-(2-hydroxyethyl)amine followed by the reaction of the resulting product with 1-adamantanecarboxylic acid. Both methods result in the formation of this compound.
Scientific Research Applications
N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxo-9,10-dihydro-2-anthracenecarboxamide has been used in various scientific research studies due to its potential applications in the field of medicine. This compound has been shown to possess anti-inflammatory and anti-tumor properties, making it a potential candidate for cancer therapy. This compound has also been shown to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C28H29NO4 |
---|---|
Molecular Weight |
443.5 g/mol |
IUPAC Name |
N-[2-(1-adamantyloxy)ethyl]-N-methyl-9,10-dioxoanthracene-2-carboxamide |
InChI |
InChI=1S/C28H29NO4/c1-29(8-9-33-28-14-17-10-18(15-28)12-19(11-17)16-28)27(32)20-6-7-23-24(13-20)26(31)22-5-3-2-4-21(22)25(23)30/h2-7,13,17-19H,8-12,14-16H2,1H3 |
InChI Key |
BIPBTGRFZUFEQB-UHFFFAOYSA-N |
SMILES |
CN(CCOC12CC3CC(C1)CC(C3)C2)C(=O)C4=CC5=C(C=C4)C(=O)C6=CC=CC=C6C5=O |
Canonical SMILES |
CN(CCOC12CC3CC(C1)CC(C3)C2)C(=O)C4=CC5=C(C=C4)C(=O)C6=CC=CC=C6C5=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.